Cas no 1480100-23-9 (1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine
• CAS No: 1480100-23-9
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5920016
• PubChem ID: 82389077
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine
• EN300-1954747
• 1480100-23-9

• Inchi： 1S/C10H11F4NO/c1-16-7-3-2-6(8(11)5-7)4-9(15)10(12,13)14/h2-3,5,9H,4,15H2,1H3
• InChI Key： MZMPCQRJBXNJAN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1F)OC)N)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(2-Fluoro-4-Methoxyphenyl)Propan-2-Amine (CAS No. 1480100-23-9)

1,1,1-Trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine (CAS No. 1480100-23-9) is a fluorinated aromatic amine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and methoxy substituents, exhibits remarkable potential in drug discovery due to its structural versatility and metabolic stability. Researchers are increasingly exploring its applications in central nervous system (CNS) drug development, particularly for neurological disorders where fluorine-containing compounds demonstrate enhanced blood-brain barrier permeability.

The molecular structure of 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine features three strategically placed fluorine atoms, which significantly influence its physicochemical properties. The trifluoromethyl group enhances lipophilicity and bioavailability, while the methoxy substituent contributes to electronic effects that may modulate receptor binding affinity. These characteristics make it a valuable scaffold for designing selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds, addressing growing demand for improved psychiatric medications.

Recent studies highlight the compound's potential in precision medicine applications, particularly for personalized treatment approaches in depression and anxiety disorders. Its structural motifs align with current trends in fluorine-based pharmaceuticals, which account for approximately 30% of newly approved drugs. The presence of both fluoro and methoxy groups creates opportunities for targeted modifications, allowing researchers to fine-tune pharmacological profiles while maintaining favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a synthetic chemistry perspective, CAS 1480100-23-9 represents an interesting challenge for green chemistry optimization. Researchers are developing more sustainable routes to this fluorinated building block, responding to industry demands for environmentally friendly synthesis methods. The compound's growing importance is reflected in patent literature, with several applications covering its derivatives in crop protection agents and veterinary medicines, demonstrating its cross-industry utility.

Analytical characterization of 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine requires specialized techniques due to its polyfluorinated nature. Advanced NMR spectroscopy (particularly ¹⁹F NMR) and high-resolution mass spectrometry are essential for quality control, addressing the pharmaceutical industry's need for rigorous impurity profiling. These analytical challenges have spurred development of new methodologies for fluorine-containing compound analysis, contributing to broader scientific progress.

The commercial availability of CAS 1480100-23-9 through specialty chemical suppliers has increased significantly, reflecting rising demand from contract research organizations (CROs) and academic laboratories. Pricing trends indicate growing market acceptance, while regulatory status remains favorable for research use. Proper handling requires standard laboratory precautions, with particular attention to fluorine waste management protocols to meet environmental regulations.

Future research directions for this compound include exploration of its chiral derivatives, as the stereocenter offers opportunities for developing enantioselective drugs. Additionally, its potential in PET (Positron Emission Tomography) tracer development is being investigated, leveraging the fluorine atoms for radiolabeling. These applications position 1,1,1-trifluoro-3-(2-fluoro-4-methoxyphenyl)propan-2-amine at the forefront of translational medicine research, bridging the gap between basic science and clinical applications.

As the pharmaceutical industry continues to prioritize fluorine-containing drug candidates, compounds like 1480100-23-9 will likely see expanded utilization. Its balanced combination of fluorine benefits (metabolic stability, membrane permeability) and aromatic functionality (diverse substitution patterns) makes it particularly valuable for addressing current challenges in CNS drug delivery and targeted therapy development. Ongoing research will further elucidate its full potential across multiple therapeutic areas.